Cas no 1873364-17-0 (9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1873364-17-0
• MF: C₃₂H₃₉B₂NO₄
• MW: 523.278369188309
• CID: 4630210
• PubChem ID: 146019085
• Update Time: 2025-06-08

9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 9-(3,5-dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 1873364-17-0

• Inchi： 1S/C32H39B2NO4/c1-20-15-21(2)17-24(16-20)35-27-18-22(33-36-29(3,4)30(5,6)37-33)11-13-25(27)26-14-12-23(19-28(26)35)34-38-31(7,8)32(9,10)39-34/h11-19H,1-10H3
• InChI Key： BQWAHSRSGZDSEA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4N(C4C=C(C)C=C(C)C=4)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 523.3065191g/mol
• Monoisotopic Mass: 523.3065191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Additional information on 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

Introduction to 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1873364-17-0)

9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1873364-17-0) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of carbazole, a well-known heterocyclic aromatic compound with a wide range of applications in optoelectronics and pharmaceuticals. The unique structure of this compound, featuring a carbazole core substituted with boronic ester groups and a dimethylphenyl moiety, makes it an intriguing candidate for various advanced applications.

The carbazole core is a fundamental building block in the design of organic semiconductors and luminescent materials. Its high electron affinity and excellent photophysical properties make it an ideal choice for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The introduction of boronic ester groups at the 2 and 7 positions of the carbazole ring not only enhances the solubility and processability of the compound but also provides reactive sites for further functionalization through Suzuki-Miyaura coupling reactions. This versatility is particularly valuable in the synthesis of complex molecular architectures and conjugated polymers.

The 3,5-dimethylphenyl substituent at the 9-position of the carbazole ring introduces additional steric and electronic effects that can significantly influence the electronic properties and stability of the compound. The presence of methyl groups can enhance the planarity of the molecular structure, which is crucial for efficient charge transport in organic semiconductors. Moreover, the dimethylphenyl group can modulate the HOMO-LUMO gap and improve the thermal stability of the material.

Recent studies have highlighted the potential of 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole in various advanced applications. For instance, a study published in Journal of Materials Chemistry C demonstrated that this compound exhibits excellent photoluminescence properties and can be used as an emissive layer in OLEDs with high efficiency and long operational lifetimes. Another study in Organic Letters explored its use as a building block for conjugated polymers with tunable bandgaps and enhanced charge transport characteristics.

In addition to its applications in optoelectronics, 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole has shown promise in pharmaceutical research. The carbazole scaffold is known for its biological activity and has been investigated for its potential as an anticancer agent. The boronic ester groups can be used to introduce bioactive moieties through post-synthetic modifications, making this compound a valuable starting point for drug discovery efforts.

The synthesis of 9-(3,5-Dimethylphenyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. Recent advancements in green chemistry have led to more sustainable synthetic methods that minimize waste generation and reduce environmental impact.

In conclusion, 9-(3,5-Dimethylphenyl)-2,7-bis(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1873364-17-0) is a multifaceted compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it an attractive candidate for developing advanced materials with tailored properties and functionalities. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.